molecular formula C22H14BrClN2O3 B11049830 6-bromo-3-(4-chlorophenyl)-1-(2-oxo-2-phenylethyl)quinazoline-2,4(1H,3H)-dione

6-bromo-3-(4-chlorophenyl)-1-(2-oxo-2-phenylethyl)quinazoline-2,4(1H,3H)-dione

Cat. No.: B11049830
M. Wt: 469.7 g/mol
InChI Key: NORMXIBSZDAREY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-bromo-3-(4-chlorophenyl)-1-(2-oxo-2-phenylethyl)quinazoline-2,4(1H,3H)-dione is a synthetic organic compound belonging to the quinazoline family Quinazolines are known for their diverse biological activities, making them significant in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

    Starting Materials: The synthesis typically begins with commercially available starting materials such as 4-chloroaniline, 2-bromoacetophenone, and anthranilic acid.

    Step-by-Step Synthesis:

Properties

Molecular Formula

C22H14BrClN2O3

Molecular Weight

469.7 g/mol

IUPAC Name

6-bromo-3-(4-chlorophenyl)-1-phenacylquinazoline-2,4-dione

InChI

InChI=1S/C22H14BrClN2O3/c23-15-6-11-19-18(12-15)21(28)26(17-9-7-16(24)8-10-17)22(29)25(19)13-20(27)14-4-2-1-3-5-14/h1-12H,13H2

InChI Key

NORMXIBSZDAREY-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(=O)CN2C3=C(C=C(C=C3)Br)C(=O)N(C2=O)C4=CC=C(C=C4)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.